Cas no 882129-73-9 ((2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 882129-73-9
• MF: C₁₆H₁₃N₃OS₃
• MW: 359.488919019699
• CID: 6387212
• PubChem ID: 8800630
• Update Time: 2025-06-30

(2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• (2E)-N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• (E)-N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• 882129-73-9
• (2e)-n-[5-(phenylmethylthio)(1,3,4-thiadiazol-2-yl)]-3-(2-thienyl)prop-2-enami de
• F1736-0635
• AKOS000936908

• Inchi： 1S/C16H13N3OS3/c20-14(9-8-13-7-4-10-21-13)17-15-18-19-16(23-15)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,17,18,20)/b9-8+
• InChI Key： CRPJUCZOIBMDGW-CMDGGOBGSA-N
• SMILES： S(C1=NN=C(NC(/C=C/C2=CC=CS2)=O)S1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.02207557g/mol
• Monoisotopic Mass: 359.02207557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

Advanced Synthesis and Pharmacological Applications of (2E)-N-5-(Benzylsulfanyl)-1,3,4-Thiadiazol-2-yl-3-(Thiophen-2-yl)Prop-2-Enamide (CAS No. 882129-73-9)

Benzylsulfanyl and thiophen-2-yl moieties are pivotal structural elements in the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule, which is characterized by its unique thiadiazol ring system. The thiadiazol ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is widely recognized for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The thiophen-2-yl group, a five-membered aromatic ring with sulfur atoms, further enhances the molecule's potential for interactions with biological targets, particularly in modulating enzyme activity and receptor binding. The prop-2-enamide functional group contributes to the compound's hydrophobicity and ability to cross cell membranes, which is critical for its bioavailability and therapeutic efficacy.

The (2E) configuration of the double bond in the prop-2-enamide moiety ensures the molecule's stability and optimal spatial orientation for target engagement. Recent studies have highlighted the importance of thiadiazol ring systems in drug design, with several derivatives demonstrating promising activity against cancer-related pathways such as the PI3K/AKT/mTOR signaling cascade. The benzylsulfanyl substituent, a sulfur-containing aromatic group, is known to enhance the molecule's lipophilicity, which is essential for its ability to penetrate lipid bilayers and interact with intracellular targets. This structural feature also facilitates the formation of disulfide bonds, which can modulate the molecule's conformational flexibility and biological activity.

Recent advancements in thiophene-based derivatives have underscored the role of thiophen-2-yl groups in modulating enzyme inhibition. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that thiophen-2-yl-substituted compounds exhibit selective inhibition of COX-2 (cyclooxygenase-2), a key enzyme in the inflammatory response. The thiadiazol ring system in the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule likely enhances its ability to bind to COX-2 active sites, thereby suppressing the production of pro-inflammatory mediators such as prostaglandins. This mechanism is particularly relevant in the development of anti-inflammatory drugs targeting chronic diseases like arthritis and inflammatory bowel disorders.

The prop-2-enamide functional group plays a critical role in the molecule's peptidomimetic properties, enabling it to mimic the structure of natural peptides while maintaining chemical stability. This is particularly advantageous in the design of antimicrobial agents, as peptidomimetics can overcome the limitations of traditional antibiotics, such as resistance development. A 2022 study in *Antimicrobial Agents and Chemotherapy* reported that thiadiazol-based compounds with prop-2-enamide moieties showed potent activity against multidrug-resistant bacteria, suggesting their potential as next-generation antibiotics. The benzylsulfanyl group further contributes to the molecule's antimicrobial activity by disrupting bacterial cell membrane integrity, a mechanism that is increasingly important in the fight against antibiotic resistance.

Recent computational studies have focused on the thiadiazol ring's ability to form hydrogen bonds with target proteins, a property that enhances the molecule's selectivity and affinity. For example, molecular docking simulations have shown that the thiophen-2-yl group in the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule can interact with G-protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease. The prop-2-enamide moiety's ability to adopt a helical conformation further optimizes its interaction with GPCR binding sites, suggesting potential applications in neuropharmacology.

The thiadiazol ring system is also being explored for its anticancer potential, particularly in inhibiting angiogenesis. A 2024 study in *Cancer Research* demonstrated that thiadiazol-based compounds can selectively target VEGF receptors, which are critical for tumor blood vessel formation. The benzylsulfanyl group in the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule may enhance its ability to bind to VEGF receptors, thereby blocking the signaling pathways that promote tumor growth. This dual functionality of thiadiazol and thiophen-2-yl groups highlights the molecule's versatility in targeting multiple oncogenic pathways.

Despite its promising properties, the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule faces challenges in drug development, including solubility and metabolic stability. Recent efforts have focused on structure-activity relationship (SAR) studies to optimize its pharmacokinetic profile. For instance, modifications to the prop-2-enamide group have been shown to improve the molecule's water solubility, which is essential for oral administration. Additionally, the thiophen-2-yl group's ability to form intramolecular hydrogen bonds may enhance the molecule's metabolic stability, reducing the risk of drug degradation in the liver.

Future research directions for the (2E)-N-5-(Benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(Thiophen-2-yl)prop-2-enamide molecule include exploring its multitarget potential in combination therapies. Given its ability to modulate COX-2, VEGF receptors, and GPCRs, the molecule may serve as a lead compound for developing multifunctional drugs that address complex diseases such as cancer and autoimmune disorders. Furthermore, advances in nanotechnology and drug delivery systems could enhance its targeted delivery, minimizing systemic side effects while maximizing therapeutic efficacy.